![molecular formula C13H20N2O2 B1492282 3-{1-[(3,3-dimethylcyclobutyl)methyl]-1H-pyrazol-4-yl}propanoic acid CAS No. 2098026-95-8](/img/structure/B1492282.png)
3-{1-[(3,3-dimethylcyclobutyl)methyl]-1H-pyrazol-4-yl}propanoic acid
Overview
Description
3-{1-[(3,3-dimethylcyclobutyl)methyl]-1H-pyrazol-4-yl}propanoic acid, also known as 3-DMCPA, is a novel cyclic carboxylic acid that has recently been studied for its potential use in a variety of scientific research applications. 3-DMCPA has been found to possess a wide range of biochemical and physiological effects, and has been shown to have advantages and limitations in laboratory experiments.
Scientific Research Applications
Pharmaceutical Building Blocks
Pyrazole compounds serve as building blocks in organic synthesis for designing pharmaceuticals. They are present in leading drugs like Celebrex and Viagra, indicating their significance in drug development .
Agrochemicals
Pyrazoles are also used in the synthesis of agrochemicals, playing a crucial role in agricultural sciences .
Metal Catalysis
These compounds act as bifunctional ligands for metal catalysis, which is essential in various chemical reactions and industrial processes .
Biological and Pharmacological Activities
Pyrazoles exhibit a wide range of biological and pharmacological activities, including antitumor, anti-inflammatory, antimicrobial, antidepressant, antifungal, antimalarial, enzyme inhibition, antidiabetic, and anticonvulsant properties .
Anti-Inflammatory Drugs
The interest in pyrazole analogs with dual COX/LOX inhibition has led to the development of potent anti-inflammatory drugs .
Organic Synthesis
Pyrazole structures are used in organic synthesis as both directing and transforming groups. They are fundamental elements present in various small molecules with diverse agricultural and pharmaceutical activities .
Material Science Applications
Pyrazole-containing compounds are influential in material science due to their versatility as synthetic intermediates .
Environmental Monitoring and Biological Imaging
Pyrazole derived metal organic frameworks (MOFs) have applications in environmental monitoring and biological imaging .
properties
IUPAC Name |
3-[1-[(3,3-dimethylcyclobutyl)methyl]pyrazol-4-yl]propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O2/c1-13(2)5-11(6-13)9-15-8-10(7-14-15)3-4-12(16)17/h7-8,11H,3-6,9H2,1-2H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMXNCGBRZSCGMO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(C1)CN2C=C(C=N2)CCC(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-{1-[(3,3-dimethylcyclobutyl)methyl]-1H-pyrazol-4-yl}propanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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